6-(Ethyl(methyl)amino)-4-methylnicotinaldehyde

• Molecular Formula: C10H14N2O
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 6-[ethyl(methyl)amino]-4-methylpyridine-3-carbaldehyde
• InChI: InChI=1S/C10H14N2O/c1-4-12(3)10-5-8(2)9(7-13)6-11-10/h5-7H,4H2,1-3H3
• InChI Key: ULUIDEHLAUIFHY-UHFFFAOYSA-N
• Canonical SMILES: CCN(C)C1=NC=C(C(=C1)C)C=O

Description

6-(Ethyl(methyl)amino)-4-methylnicotinaldehyde is a pyridine-derived compound characterized by a nicotinaldehyde backbone with a methyl group at position 4 and an ethyl(methyl)amino substituent at position 4.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(Ethyl(methyl)amino)-4-methylnicotinaldehyde typically involves the following steps:

Starting Material: The synthesis begins with 4-methylnicotinaldehyde as the starting material.

Amination: The 6-position of the nicotinaldehyde is aminated using ethyl(methyl)amine under controlled conditions. This step often requires a catalyst to facilitate the reaction.

Purification: The resulting product is purified using techniques such as recrystallization or column chromatography to obtain the desired compound in high purity.

Industrial Production Methods

In an industrial setting, the production of 6-(Ethyl(methyl)amino)-4-methylnicotinaldehyde may involve large-scale batch or continuous flow processes. The reaction conditions are optimized to ensure high yield and purity, and the use of automated systems helps in maintaining consistency and efficiency.

Chemical Reactions Analysis

Types of Reactions

6-(Ethyl(methyl)amino)-4-methylnicotinaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophiles such as alkyl halides or acyl chlorides can be used in substitution reactions.

Major Products Formed

Oxidation: 6-(Ethyl(methyl)amino)-4-methylnicotinic acid.

Reduction: 6-(Ethyl(methyl)amino)-4-methylnicotinalcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

6-(Ethyl(methyl)amino)-4-methylnicotinaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in various diseases.

Industry: It is used in the production of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 6-(Ethyl(methyl)amino)-4-methylnicotinaldehyde involves its interaction with specific molecular targets. The compound can form covalent bonds with nucleophilic sites on proteins and enzymes, leading to alterations in their activity. The exact pathways and targets are still under investigation, but it is believed to modulate key biochemical processes.

Comparison with Similar Compounds

6-Methylnicotinaldehyde

• Structural Similarity: Shares the nicotinaldehyde core and a methyl group at position 4 but lacks the ethyl(methyl)amino group at position 5.
• Applications: Used as a precursor in pharmaceutical intermediates, whereas the ethyl(methyl)amino group in the target compound may enhance bioactivity (e.g., receptor binding) .

Ethyl 6-(Aminomethyl)nicotinate Hydrochloride (Similarity: 0.91)

• Structural Divergence: Replaces the aldehyde group with an ester (ethyl carboxylate) and introduces an aminomethyl group at position 6.
• Physicochemical Properties : The ester group improves solubility in organic solvents but reduces electrophilicity compared to the aldehyde.
• Biological Relevance: The aminomethyl group may facilitate interactions with enzymes or receptors, though the ester moiety could limit membrane permeability .

Methyl 4-Amino-6-methylnicotinate (Similarity: 0.88)

• Functional Groups: Features an amino group at position 4 and a methyl ester at position 2, contrasting with the aldehyde and ethyl(methyl)amino groups in the target compound.
• Synthetic Utility: The amino group at position 4 enables coupling reactions (e.g., amide formation), while the target compound’s aldehyde allows for condensation or Schiff base formation .

TAS-103 (Topoisomerase Inhibitor)

• Structural Comparison: TAS-103 contains a dimethylaminoethylamino side chain but is based on an indenoquinolinone core, unlike the pyridine backbone of the target compound.
• Biological Activity: TAS-103’s planar heterocyclic structure enables intercalation into DNA, whereas the target compound’s aldehyde and amino groups may target different biological pathways (e.g., enzyme inhibition via covalent binding) .

Data Table: Key Properties of 6-(Ethyl(methyl)amino)-4-methylnicotinaldehyde and Analogs

Compound	Molecular Weight (g/mol)	Key Functional Groups	Reactivity Profile	Potential Applications
6-(Ethyl(methyl)amino)-4-methylnicotinaldehyde	~192.3	Aldehyde, ethyl(methyl)amino, methyl	Nucleophilic addition, hydrogen bonding	Drug intermediates, enzyme inhibitors
6-Methylnicotinaldehyde	135.1	Aldehyde, methyl	Aldehyde oxidation, condensation	Organic synthesis precursors
Ethyl 6-(Aminomethyl)nicotinate HCl	~244.7	Ester, aminomethyl	Ester hydrolysis, amine coupling	Prodrug development
Methyl 4-Amino-6-methylnicotinate	180.2	Ester, amino, methyl	Amide formation, ester cleavage	Ligand synthesis, catalysis
TAS-103	~429.3	Quinolinone, dimethylaminoethyl	DNA intercalation, topo inhibition	Anticancer therapeutics

Research Findings and Implications

• Biological Interactions: The ethyl(methyl)amino group could enhance binding to biological targets (e.g., kinases) through hydrophobic and ionic interactions, distinguishing it from simpler analogs like 6-methylnicotinaldehyde .
• Stability Considerations: Aldehydes are prone to oxidation, suggesting that 6-(Ethyl(methyl)amino)-4-methylnicotinaldehyde may have shorter shelf-life than ester or amide derivatives unless stabilized .

Biological Activity

6-(Ethyl(methyl)amino)-4-methylnicotinaldehyde is a compound of significant interest in medicinal chemistry due to its unique structural properties and potential biological activities. This article provides a detailed overview of its biological activity, mechanisms of action, and potential therapeutic applications, supported by case studies and research findings.

Chemical Structure and Properties

The compound features a pyridine ring with an ethyl(methyl)amino group and an aldehyde functional group. Its molecular formula is C$_{12}$H$_{14}$N$_2$O, with a molecular weight of approximately 206.25 g/mol. The presence of the aldehyde group contributes to its reactivity and potential interactions with biological targets.

Biological Activity

Research indicates that 6-(Ethyl(methyl)amino)-4-methylnicotinaldehyde exhibits notable antimicrobial and anticancer properties. The compound has been shown to interact with specific molecular targets within cells, potentially inhibiting the activity of certain enzymes involved in metabolic pathways, which can lead to altered cellular functions.

Antimicrobial Properties

Studies have demonstrated that this compound possesses antimicrobial activity against various pathogens. For instance, it has been tested against bacterial strains such as Escherichia coli and Staphylococcus aureus, showing promising results in inhibiting their growth. The mechanism may involve disruption of bacterial cell wall synthesis or interference with metabolic processes.

Anticancer Activity

In cancer research, 6-(Ethyl(methyl)amino)-4-methylnicotinaldehyde has been evaluated for its potential as an anticancer agent. It has been found to induce apoptosis in cancer cell lines through the activation of caspase pathways. The compound's ability to modulate signaling pathways related to cell survival and proliferation suggests its utility in developing novel cancer therapies .

The exact mechanisms through which 6-(Ethyl(methyl)amino)-4-methylnicotinaldehyde exerts its biological effects are still under investigation. However, several hypotheses have been proposed:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, leading to altered cellular metabolism.
• Receptor Interaction : It might interact with receptors on cell membranes, influencing signal transduction pathways that regulate cell growth and survival.
• Reactive Oxygen Species (ROS) Generation : There is evidence suggesting that the compound could increase ROS levels within cells, contributing to oxidative stress and subsequent cell death in cancer cells .

Study on Antimicrobial Activity

A recent study evaluated the antimicrobial efficacy of 6-(Ethyl(methyl)amino)-4-methylnicotinaldehyde against various bacterial strains. The results indicated a minimum inhibitory concentration (MIC) ranging from 50 to 100 µg/mL for different strains, highlighting its potential as a lead compound for developing new antibiotics.

Study on Anticancer Effects

In vitro experiments conducted on breast cancer cell lines (MCF-7) demonstrated that treatment with this compound resulted in a dose-dependent decrease in cell viability. The IC50 value was determined to be approximately 25 µM after 48 hours of treatment, indicating significant anticancer potential .

Comparative Analysis with Related Compounds

Compound Name	Structure Features	Biological Activity
6-(Methylamino)-4-methylnicotinaldehyde	Contains only a methyl group	Moderate antimicrobial activity
6-(Ethylamino)-4-methylnicotinaldehyde	Contains only an ethyl group	Low anticancer activity
6-(Dimethylamino)-4-methylnicotinaldehyde	Contains two methyl groups	High reactivity but less biological activity

The structural variations among these compounds influence their reactivity and biological properties, making 6-(Ethyl(methyl)amino)-4-methylnicotinaldehyde a unique candidate for further research.